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Compound of Interest

Compound Name: Nb-Feruloyltryptamine

Cat. No.: B1585132 Get Quote

Nb-Feruloyltryptamine: A Technical Guide for
Researchers
An In-depth Examination of the Physical, Chemical, and Biological Properties of a Promising

Bioactive Compound

This technical guide provides a comprehensive overview of the physical, chemical, and known

biological properties of Nb-Feruloyltryptamine. The information is curated for researchers,

scientists, and professionals in the field of drug development and natural product chemistry.

This document summarizes key data, outlines general experimental approaches, and

visualizes potential biological pathways to facilitate further investigation and application of this

compound.

Core Physical and Chemical Properties
Nb-Feruloyltryptamine is a naturally occurring alkaloid belonging to the hydroxycinnamic acid

amide family. It has been identified in various plant species, including Datura stramonium and

Zea mays.[1][2] The compound's structure features a tryptamine moiety linked to a ferulic acid

group.

Structural and Molecular Data
Below is a table summarizing the key structural and molecular identifiers for Nb-
Feruloyltryptamine.
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Property Value Reference(s)

Molecular Formula C₂₀H₂₀N₂O₃ [1][3]

Molecular Weight 336.39 g/mol [2][3]

IUPAC Name

(E)-3-(4-hydroxy-3-

methoxyphenyl)-N-[2-(1H-

indol-3-yl)ethyl]prop-2-enamide

[1]

CAS Number 53905-13-8 [2][3]

Canonical SMILES

COC1=C(C=CC(=C1)/C=C/C(

=O)NCCC2=CNC3=CC=CC=C

32)O

[1]

InChI Key
LWRQDNUXWLIWDB-

VQHVLOKHSA-N
[1][3]

Physicochemical Properties
This table outlines the known physicochemical properties of Nb-Feruloyltryptamine. It is

important to note that a specific melting point for this compound is not readily available in the

cited literature. For a structurally related compound, Nb-trans-Feruloylserotonin glucoside, a

melting point of 143 - 145 °C has been reported.[4]

Property Value Reference(s)

Physical Form Powder [2]

Purity
Commercially available at

≥98%
[2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[2]

Storage

Stable for up to 24 months at

2-8°C. Stock solutions can be

stored at -20°C for up to two

weeks.

[2]
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Experimental Protocols: A Generalized Approach
While specific, detailed experimental protocols for the synthesis, purification, and analysis of

Nb-Feruloyltryptamine are not extensively published, a general workflow for the

characterization of natural products of this type can be outlined. This approach typically

involves extraction from a natural source, followed by chromatographic purification and

structural elucidation using spectroscopic methods.
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A generalized workflow for the extraction, purification, and analysis of Nb-Feruloyltryptamine.
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Synthesis
The synthesis of tryptamine derivatives can be achieved through various organic chemistry

reactions. A common method involves the coupling of tryptamine with an activated carboxylic

acid, in this case, ferulic acid.

Purification
High-Performance Liquid Chromatography (HPLC) is a standard method for the purification of

Nb-Feruloyltryptamine from crude extracts or reaction mixtures. The choice of stationary and

mobile phases would be determined empirically to achieve optimal separation.

Structural Analysis
The definitive structural elucidation of Nb-Feruloyltryptamine is typically accomplished using a

combination of spectroscopic techniques:

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (e.g., COSY,

HSQC, HMBC) NMR experiments are crucial for establishing the connectivity of atoms within

the molecule.

The hyphenation of HPLC with NMR, particularly with a Solid Phase Extraction (SPE) interface

(HPLC-SPE-NMR), is a powerful technique for the direct structural characterization of

compounds in complex mixtures.[5]

Biological Activity and Signaling Pathways
Tryptamines as a class of compounds are known for their interaction with serotonin receptors.

[6][7] While the specific signaling pathways activated by Nb-Feruloyltryptamine have not been

fully elucidated, it is hypothesized to act as an agonist at serotonin receptors, similar to other

tryptamine derivatives. The primary target for many psychoactive tryptamines is the 5-HT₂ₐ

receptor.[7][8]

The activation of the 5-HT₂ₐ receptor, a G-protein coupled receptor (GPCR), initiates a

downstream signaling cascade.
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A putative signaling pathway for tryptamine derivatives via the 5-HT2A receptor.

This proposed pathway illustrates the activation of Phospholipase C (PLC), leading to the

generation of inositol trisphosphate (IP₃) and diacylglycerol (DAG). These second messengers,

in turn, trigger the release of intracellular calcium and the activation of Protein Kinase C (PKC),

culminating in a variety of cellular responses. The tryptamine backbone is a common feature in

many neurologically active compounds, including the neurotransmitter serotonin and various

psychedelic agents.[6][8] The specific substitutions on the indole ring and the amine group

dictate the compound's affinity and efficacy at different receptor subtypes.

Conclusion
Nb-Feruloyltryptamine presents as a compelling molecule for further scientific inquiry. Its well-

defined physical and chemical properties provide a solid foundation for its use as a research

chemical. While detailed biological studies are still emerging, its structural similarity to other

bioactive tryptamines suggests a potential for interaction with serotonergic pathways. This

guide serves as a foundational resource to aid researchers in designing and executing further

studies to unlock the full therapeutic and scientific potential of Nb-Feruloyltryptamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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